Cas no 1575612-25-7 (2-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride)

• Product Name: 2-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride
• CAS No: 1575612-25-7
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• CID: 4727453
• Update Time: 2025-06-07

2-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride
• AX8338404

• Inchi： 1S/C12H13N3.ClH/c1-2-4-10(5-3-1)11-9-15-7-6-13-8-12(15)14-11;/h1-5,9,13H,6-8H2;1H
• InChI Key： TUKPGNRSVQOSGS-UHFFFAOYSA-N
• SMILES： Cl.N12C=C(C3C=CC=CC=3)N=C1CNCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 213
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride

Research Brief on 2-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride (CAS: 1575612-25-7)

The compound 2-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride (CAS: 1575612-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyrazine core, is being investigated for its potential therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have highlighted its role as a promising scaffold for the development of novel pharmacologically active agents.

Recent research has focused on the synthesis and optimization of 2-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications at the phenyl and tetrahydroimidazo rings significantly influence the compound's binding affinity to GABA_A receptors, suggesting its potential as an anxiolytic or sedative agent. The study utilized in vitro assays and molecular docking simulations to validate these findings.

Another key area of investigation involves the compound's pharmacokinetic properties. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that 2-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride exhibits favorable blood-brain barrier penetration, as evidenced by LC-MS/MS analysis in rodent models. This property is critical for its application in CNS disorders, such as epilepsy and neuropathic pain.

In addition to its CNS applications, recent findings have explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride exhibit inhibitory activity against protein kinases involved in cancer cell proliferation. Specifically, the compound showed promising results in inhibiting PI3K/AKT/mTOR signaling pathways in glioblastoma cell lines, as confirmed by Western blot and cell viability assays.

Despite these advancements, challenges remain in the clinical translation of 2-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride. Issues such as metabolic stability and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's therapeutic index and advance it to clinical trials.

In conclusion, 2-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride (CAS: 1575612-25-7) represents a versatile and promising candidate for multiple therapeutic areas. Ongoing research aims to elucidate its full pharmacological potential and overcome existing limitations, paving the way for its future application in drug development.